Cas no 481047-48-7 ((R)-Citadiol)

(R)-Citadiol structure
(R)-Citadiol structure
Product Name:(R)-Citadiol
CAS No:481047-48-7
MF:C20H23FN2O2
MW:342.407228708267
CID:2085620
Update Time:2025-10-29

(R)-Citadiol Chemical and Physical Properties

Names and Identifiers

    • (R)-Citadiol
    • 4-[(1R)-4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)benzonitrile
    • Inchi: 1S/C20H23FN2O2/c1-23(2)11-3-10-20(25,17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24/h4-9,12,24-25H,3,10-11,14H2,1-2H3/t20-/m1/s1
    • InChI Key: GNULRNVWXYXBQY-HXUWFJFHSA-N
    • SMILES: FC1C=CC(=CC=1)[C@@](C1C=CC(C#N)=CC=1CO)(CCCN(C)C)O

(R)-Citadiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C504805-10mg
(R)-Citadiol
481047-48-7
10mg
$201.00 2023-05-18
TRC
C504805-50mg
(R)-Citadiol
481047-48-7
50mg
$913.00 2023-05-18
TRC
C504805-100mg
(R)-Citadiol
481047-48-7
100mg
$ 1800.00 2023-09-08

Additional information on (R)-Citadiol

(R)-Citadiol (CAS No. 481047-48-7): A Comprehensive Overview

(R)-Citadiol, with the CAS number 481047-48-7, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of citric acid and is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and potential therapeutic applications.

The chemical structure of (R)-Citadiol consists of a citric acid backbone with a specific chiral center, which imparts distinct properties compared to its enantiomeric counterpart. The chirality of this compound is essential for its interactions with biological targets, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of (R)-Citadiol in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of pharmaceuticals, particularly those targeting neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that (R)-Citadiol can be effectively utilized to synthesize compounds with neuroprotective properties, which may offer new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its role in drug synthesis, (R)-Citadiol has also been explored for its potential as a direct therapeutic agent. Studies have demonstrated that this compound exhibits anti-inflammatory and antioxidant properties, which are beneficial in managing inflammatory disorders and oxidative stress-related conditions. These findings suggest that (R)-Citadiol could be developed into a novel therapeutic agent for a range of diseases.

The pharmacokinetic properties of (R)-Citadiol have been extensively studied to understand its behavior in biological systems. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and parenteral administration. These properties are crucial for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects.

Clinical trials involving (R)-Citadiol are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthetic methods for producing (R)-Citadiol have been optimized to ensure high yields and purity levels. Advanced chiral resolution techniques and asymmetric synthesis strategies have been employed to achieve the desired enantiomeric form. These methods not only enhance the efficiency of the production process but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, (R)-Citadiol (CAS No. 481047-48-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique stereochemistry, favorable pharmacokinetic properties, and potential therapeutic benefits make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate the full potential of this compound, paving the way for innovative treatments in various medical fields.

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